(3S)-oxolan-3-ylmethanamine hydrochloride
Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction .Molecular Structure Analysis
This involves the study of the compound’s molecular geometry, bond lengths and angles, and electronic structure. Techniques used may include X-ray crystallography, NMR spectroscopy, and computational chemistry .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, and reactivity. Techniques used may include melting point determination, boiling point determination, and solubility tests .Scientific Research Applications
1. Neurokinin-1 Receptor Antagonist Research
A study by Harrison et al. (2001) developed a water-soluble neurokinin-1 receptor antagonist, which has implications in clinical efficacy for emesis and depression. This compound demonstrates high affinity and effectiveness in pre-clinical tests, relevant to the research applications of (3S)-oxolan-3-ylmethanamine hydrochloride (Harrison et al., 2001).
2. Antitussive and Pharmacological Properties
Silvestrini and Pozzatti (1961) described the pharmacological properties of Oxolamine, highlighting its antitussive activity and peripheral mechanism of action. This research contributes to understanding the broader pharmacological applications of related compounds (Silvestrini & Pozzatti, 1961).
3. Synthesis of Functionalized 1,3-Oxathiolan-2-yliden Derivatives
Rostami-Charati et al. (2013) described an efficient synthesis method for 1,3-oxathiolan-2-yliden derivatives. This research showcases the synthetic applications and potential of (3S)-oxolan-3-ylmethanamine hydrochloride in creating new chemical compounds (Rostami-Charati, Hosseini-Tabatabaei, & Shahraki, 2013).
4. Drug Discovery and Medicinal Chemistry
Košak et al. (2014) focused on the synthesis of piperidin-3-ylmethanamine and piperidin-4-ylmethanamine derivatives, important building blocks in medicinal chemistry. This underscores the relevance of (3S)-oxolan-3-ylmethanamine hydrochloride in the context of drug discovery and development (Košak, Brus, & Gobec, 2014).
5. Anti-Cancer Research
Vaseghi et al. (2021) synthesized a novel thiophenylchromane using a derivative of (3S)-oxolan-3-ylmethanamine hydrochloride, focusing on its structure and anti-cancer activities. This research highlights the potential of such compounds in developing treatments for cancer (Vaseghi, Emami, Shokerzadeh, Hossaini, & Yousefi, 2021).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[(3S)-oxolan-3-yl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO.ClH/c6-3-5-1-2-7-4-5;/h5H,1-4,6H2;1H/t5-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZHYUVOFRJAJKS-JEDNCBNOSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC[C@@H]1CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00857238 |
Source
|
| Record name | 1-[(3S)-Oxolan-3-yl]methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00857238 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3S)-oxolan-3-ylmethanamine hydrochloride | |
CAS RN |
1403763-27-8, 1048962-84-0 |
Source
|
| Record name | 3-Furanmethanamine, tetrahydro-, hydrochloride (1:1), (3S)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1403763-27-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[(3S)-Oxolan-3-yl]methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00857238 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (S)-(Tetrahydrofuran-3-yl)methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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